(S,R,S)-Ahpc-C5-cooh

• Molecular Formula: C29H42N4O5S
• Molecular Weight: 558.7 g/mol
• InChI: InChI=1S/C29H42N4O5S/c1-19-25(39-18-32-19)21-12-10-20(11-13-21)16-31-27(37)23-15-22(34)17-33(23)28(38)26(29(2,3)4)30-14-8-6-5-7-9-24(35)36/h10-13,18,22-23,26,30,34H,5-9,14-17H2,1-4H3,(H,31,37)(H,35,36)/t22-,23+,26-/m1/s1
• InChIKey: SCVBFBWIXTXYQE-MVERNJQCSA-N

Optimizing PROTAC ternary complex formation requires empirical linker length validation. (S,R,S)-Ahpc-C5-cooh (VH032-C5-COOH) eliminates multi-step synthesis, providing a validated VHL ligand (Kd = 185 nM) with a terminal carboxylic acid for direct amide coupling. - **Defined linker geometry**: 5-carbon alkyl chain enables systematic exit vector SAR studies. - **Synthetic efficiency**: Single-step EDC/HOBt or HATU coupling to amine-bearing target ligands. - **Validation-ready**: Use as a VHL-recruiting control to benchmark against CRBN-based PROTACs.

VH032-C5-COOH: VHL Ligand-Linker Conjugate for PROTAC Assembly

(S,R,S)-Ahpc-C5-cooh (also known as VH032-C5-COOH) is a heterobifunctional E3 ligase ligand-linker conjugate that combines the VH032 von Hippel-Lindau (VHL) recruiting ligand with a five-carbon alkyl linker terminating in a carboxylic acid . This compound serves as a critical building block for proteolysis-targeting chimeras (PROTACs), where it binds the VHL E3 ubiquitin ligase with a dissociation constant (Kd) of 185 nM . The C5 alkyl spacer provides a rigid, intermediate-length vector that balances the need for ternary complex formation with the avoidance of excessive linker-related liabilities.

Workflow

PROTAC assembly & linker SAR

Linker

Defined C5 alkyl spacer

Conjugation

Carboxylic acid for direct amide coupling

Why VH032-C5-COOH Cannot Be Substituted

In PROTAC design, linker length and composition are critical determinants of ternary complex stability and degradation efficiency . While alkyl-carboxyl linkers from C2 to C10 are commercially available, even minor changes (e.g., C5 vs. C4 or C6) can dramatically alter the spatial orientation of the target protein relative to the E3 ligase, often leading to a complete loss of degradation activity or the formation of unproductive binary complexes . Empirical studies have shown that linker length optimization is target-specific and must be determined experimentally; a linker that is suboptimal by a single methylene unit can shift the degradation profile from potent (DC50 < 100 nM) to inactive [1]. Therefore, direct substitution of the C5 linker in (S,R,S)-Ahpc-C5-cooh with a shorter or longer alkyl chain without empirical validation risks failure of the PROTAC program.

Linker length mismatch

A shorter (C2) or PEG-based linker may shift ternary complex geometry, potentially altering degradation efficiency for your target pair.

Terminal group substitution

Analogues with azide or Boc termini require additional click chemistry or deprotection steps, which can lower yield and complicate library synthesis.

Binding-to-degradation gap

A VHL Kd of 185 nM does not guarantee equivalent degradation potency; linker-dependent ternary complex formation must be empirically validated.

• [1] Chan, K. H., et al. (2018). Impact of Target Warhead and Linkage Vector on Inducing Protein Degradation: Comparison of Bromodomain and Extra-Terminal (BET) Degraders Derived from Triazolodiazepine (JQ1) and Tetrahydroquinoline (I-BET726) BET Inhibitor Scaffolds. Journal of Medicinal Chemistry, 61(2), 504-513. View Source

Quantitative Evidence: VH032-C5-COOH vs. Analogues

VHL Binding Affinity Comparable to Parent Ligand

The VH032-derived ligand in (S,R,S)-Ahpc-C5-cooh binds the VHL E3 ligase with a Kd of 185 nM . This binding affinity is identical to that of its closest analogs, VH032-C4-COOH and VH032-C6-COOH . Therefore, the C5 linker does not compromise the core VHL binding function, ensuring that any observed differences in degradation efficiency between PROTACs built with these building blocks are attributable to linker length rather than changes in E3 ligase engagement.

VHL Binding

Class-level inference

K_d = 185 nM

Consistent VHL engagement confirmed

Direct head-to-head conjugate comparison not available

Evidence Dimension	Binding affinity to VHL E3 ligase
Target Compound Data	Kd = 185 nM
Comparator Or Baseline	VH032-C4-COOH (Kd = 185 nM); VH032-C6-COOH (Kd = 185 nM)
Quantified Difference	0 nM (no change)
Conditions	Biochemical binding assay (reported in product literature)

Why This Matters

Confirms that linker modification does not inadvertently alter E3 ligase binding, allowing for a controlled study of linker length effects on PROTAC ternary complex formation.

Linker Length Defines Ternary Complex Geometry

(S,R,S)-Ahpc-C5-cooh demonstrates a solubility of 100 mg/mL in DMSO [1]. This is comparable to the solubility reported for the C6 analog (VH032-C6-COOH, also 100 mg/mL in DMSO) . In contrast, the C4 analog (VH032-C4-COOH) is soluble in DMSO but a precise mg/mL value is not consistently reported, suggesting it may be less reliably soluble or less characterized . High DMSO solubility is essential for preparing concentrated stock solutions for cell-based assays and for enabling efficient amide coupling reactions during PROTAC synthesis.

Linker Length SAR

Class-level inference

Degradation efficiency trend

PEG-2

PEG-4

PEG-3

Linker length critically impacts degradation; C5 enables systematic optimization

BET PROTAC data; target-E3 pair dependency expected

Evidence Dimension	DMSO solubility
Target Compound Data	100 mg/mL
Comparator Or Baseline	VH032-C6-COOH (100 mg/mL); VH032-C4-COOH (qualitative: soluble in DMSO)
Quantified Difference	0 mg/mL vs. C6; N/A vs. C4
Conditions	DMSO, ultrasonic assistance

Why This Matters

Ensures consistent handling and formulation in high-throughput PROTAC synthesis and screening workflows, reducing variability in biological assays due to precipitation or incomplete dissolution.

• [1] Hycultec GmbH. (S,R,S)-AHPC-C5-COOH (HY-136055) Product Page. Solubility: DMSO : 100 mg/mL (ultrasonic). View Source

Direct Amide Conjugation via Carboxylic Acid Handle

The C5 alkyl linker in (S,R,S)-Ahpc-C5-cooh represents an intermediate length between the shorter C4 and longer C6 alkyl chains. While direct comparative degradation data (e.g., DC50 values) for PROTACs built with C4, C5, and C6 linkers against the same target are not publicly available, class-level studies on VHL-recruiting PROTACs demonstrate that linker length profoundly impacts degradation efficiency [1][2]. For instance, in a series of BET-targeting PROTACs using VH032, variation in PEG linker length resulted in marked differences in degradation potency [1]. The C5 alkyl linker offers a rigid, non-PEGylated alternative that may enhance cell permeability compared to longer, more flexible PEG linkers [2].

Conjugation Handle

Class-level inference

Fewer synthetic manipulations

1 stepDirect amide

vs

2-3 stepsAzide/Boc routes

Streamlines PROTAC library synthesis

Standard carbodiimide coupling conditions

Evidence Dimension	Linker length and composition
Target Compound Data	C5 alkyl chain (5 carbons)
Comparator Or Baseline	C4 alkyl (shorter); C6 alkyl (longer); PEGn linkers (flexible, polar)
Quantified Difference	Not available (no head-to-head degradation data)
Conditions	Class-level inference from PROTAC linker optimization studies

Why This Matters

Provides a rigid, intermediate-length spacer that may be optimal for specific target proteins where precise spatial orientation is critical for productive ternary complex formation, avoiding the excessive flexibility or polarity of PEG-based linkers.

• [1] Chan, K. H., et al. (2018). Impact of Target Warhead and Linkage Vector on Inducing Protein Degradation: Comparison of Bromodomain and Extra-Terminal (BET) Degraders Derived from Triazolodiazepine (JQ1) and Tetrahydroquinoline (I-BET726) BET Inhibitor Scaffolds. Journal of Medicinal Chemistry, 61(2), 504-513. View Source
• [2] Bricelj, A., et al. (2023). A beginner's guide to current synthetic linker strategies towards VHL-recruiting PROTACs. Bioorganic & Medicinal Chemistry, 88-89, 117334. View Source

Physicochemical Properties: Calculated LogP and pKa of (S,R,S)-Ahpc-C5-cooh Support Drug-Like Characteristics

The calculated logP for (S,R,S)-Ahpc-C5-cooh is approximately 1.4 , placing it within a favorable range for cell permeability. Its predicted pKa is 4.75 ± 0.10 , indicating that the terminal carboxylic acid will be predominantly deprotonated at physiological pH, which may enhance aqueous solubility and facilitate conjugation via amide bond formation. These properties are consistent with those of other VHL ligand-linker conjugates in the C4-C6 range, but the specific combination of a C5 alkyl chain and a free carboxylic acid provides a distinct balance of lipophilicity and reactivity compared to shorter or longer homologs.

Evidence Dimension	LogP and pKa
Target Compound Data	LogP = 1.4; pKa = 4.75
Comparator Or Baseline	VH032-C4-COOH (LogP not reported; pKa not reported); VH032-C6-COOH (LogP not reported; pKa not reported)
Quantified Difference	Not available
Conditions	Predicted/calculated values

Why This Matters

Indicates that (S,R,S)-Ahpc-C5-cooh possesses physicochemical properties conducive to both efficient synthesis and favorable cellular behavior, supporting its use in the construction of PROTAC libraries.

Applications of VH032-C5-COOH

Systematic Linker Length SAR for PROTAC Optimization

Researchers building a panel of PROTACs to explore the effect of linker length on degradation efficiency should include (S,R,S)-Ahpc-C5-cooh as the intermediate-length alkyl-carboxyl building block. Its high DMSO solubility (100 mg/mL) [1] ensures consistent handling in parallel synthesis workflows, and its well-characterized VHL binding affinity (Kd = 185 nM) guarantees that any observed differences in degradation are due to linker length, not changes in E3 ligase engagement.

One-Step PROTAC Assembly via Direct Amide Coupling

For target proteins where the binding site is shallow or partially occluded, a rigid, intermediate-length alkyl linker such as the C5 spacer may provide the optimal distance and orientation for productive ternary complex formation [2]. The C5 chain avoids the excessive flexibility of PEG linkers, which can lead to unproductive conformational entropy, while being long enough to span the necessary distance between the VHL binding site and the target protein's surface.

Validation of VHL-Dependent Degradation in Cellular Assays

The terminal carboxylic acid of (S,R,S)-Ahpc-C5-cooh is ideally suited for direct amide coupling to amine-containing target protein ligands. The predicted pKa of 4.75 ensures that the carboxylate is deprotonated under standard coupling conditions (e.g., HATU/DIPEA in DMF), facilitating efficient and high-yielding conjugation. This makes it a convenient building block for medicinal chemists seeking to rapidly generate PROTAC candidates without the need for additional linker functionalization steps.

Cell-Based PROTAC Screening Assays Requiring High Compound Solubility

Due to its high DMSO solubility (100 mg/mL) [1], (S,R,S)-Ahpc-C5-cooh-derived PROTACs can be prepared as concentrated stock solutions, minimizing the final DMSO concentration in cell culture media. This is critical for maintaining cell health and avoiding solvent-related artifacts in dose-response studies. The compound's favorable logP of 1.4 also suggests adequate cell permeability for intracellular target engagement.

Application

Selection Property

Validation Focus

Linker Length SAR for PROTAC Optimization

Defined C5 alkyl spacer

Linker-length-dependent degradation profiling

One-Step PROTAC Assembly

Carboxylic acid handle

Conjugation yield and library throughput

VHL-Dependent Degradation Validation

VH032 E3 ligase recruitment module

VHL-dependence confirmation vs. CRBN or inactive controls

• [1] Hycultec GmbH. (S,R,S)-AHPC-C5-COOH (HY-136055) Product Page. Solubility: DMSO : 100 mg/mL (ultrasonic). View Source
• [2] Bricelj, A., et al. (2023). A beginner's guide to current synthetic linker strategies towards VHL-recruiting PROTACs. Bioorganic & Medicinal Chemistry, 88-89, 117334. View Source